Cas no 1804494-24-3 (5-Chloro-4-(difluoromethyl)-3-methylpyridine-2-sulfonamide)

• Product Name: 5-Chloro-4-(difluoromethyl)-3-methylpyridine-2-sulfonamide
• CAS No: 1804494-24-3
• MF: C₇H₇ClF₂N₂O₂S
• MW: 256.657486200333
• CID: 4873106
• Update Time: 2025-08-05

5-Chloro-4-(difluoromethyl)-3-methylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethyl)-3-methylpyridine-2-sulfonamide

• Inchi： 1S/C7H7ClF2N2O2S/c1-3-5(6(9)10)4(8)2-12-7(3)15(11,13)14/h2,6H,1H3,(H2,11,13,14)
• InChI Key： RGOFJLPESWGYKQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C)=C1C(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Additional information on 5-Chloro-4-(difluoromethyl)-3-methylpyridine-2-sulfonamide

Introduction to 5-Chloro-4-(difluoromethyl)-3-methylpyridine-2-sulfonamide (CAS No. 1804494-24-3)

5-Chloro-4-(difluoromethyl)-3-methylpyridine-2-sulfonamide is a significant compound in the realm of chemical and pharmaceutical research, characterized by its intricate molecular structure and versatile applications. This compound, identified by the CAS number 1804494-24-3, has garnered attention due to its potential in various scientific and industrial domains. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, a methyl group, and a sulfonamide moiety, endows it with unique chemical properties that make it a valuable candidate for further exploration.

The compound's structure is built upon a pyridine core, which is a common scaffold in many pharmacologically active molecules. The pyridine ring itself is a heterocyclic aromatic compound, known for its stability and ability to interact with biological targets. In this particular derivative, the substitution pattern plays a crucial role in determining its reactivity and functionality. The chloro group at the 5-position and the difluoromethyl group at the 4-position introduce electron-withdrawing effects, which can influence the electronic properties of the molecule. Additionally, the methyl group at the 3-position and the sulfonamide group at the 2-position contribute to the molecule's overall polarity and solubility characteristics.

In recent years, there has been growing interest in developing novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The introduction of fluorinated groups into sulfonamide structures has further enhanced their pharmacological potential. The fluorine atoms in the difluoromethyl group can improve metabolic stability and binding affinity to biological targets, making these compounds more effective in drug design.

The synthesis of 5-Chloro-4-(difluoromethyl)-3-methylpyridine-2-sulfonamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the functionalization of a pyridine precursor, followed by sequential introduction of the substituents at specific positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to construct the desired molecular framework.

The compound's potential applications extend beyond pharmaceuticals. It has shown promise in materials science as well, particularly in the development of advanced polymers and coatings. The presence of polar functional groups like the sulfonamide moiety enhances the material's adhesion properties and compatibility with other polymers. Additionally, the electron-withdrawing nature of the chloro and difluoromethyl groups can influence the material's optical and electronic properties, making it suitable for use in optoelectronic devices.

In academic research, 5-Chloro-4-(difluoromethyl)-3-methylpyridine-2-sulfonamide has been studied for its role as an intermediate in more complex synthetic pathways. Researchers have explored its reactivity towards various nucleophiles and electrophiles, leading to novel derivatives with enhanced biological activity. For instance, modifications at the pyridine ring or the sulfonamide group have resulted in compounds with improved binding affinity to enzymes and receptors involved in disease pathways.

The compound's behavior in biological systems has also been a subject of interest. Studies have investigated its interaction with target proteins and enzymes, providing insights into its mechanism of action. These studies are crucial for understanding how such molecules can be optimized for therapeutic use. Additionally, computational modeling techniques have been employed to predict the binding modes of this compound with biological targets, aiding in rational drug design.

The environmental impact of 5-Chloro-4-(difluoromethyl)-3-methylpyridine-2-sulfonamide is another area of concern that warrants careful consideration. While this compound offers numerous benefits in pharmaceuticals and materials science, its environmental fate must be evaluated to ensure sustainable use. Researchers are exploring biodegradation pathways and potential environmental hazards associated with its disposal. This includes assessing its persistence in water systems and soil environments.

In conclusion, 5-Chloro-4-(difluoromethyl)-3-methylpyridine-2-sulfonamide (CAS No. 1804494-24-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it a valuable tool in pharmaceutical research, materials science, and academic studies. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.